N-ethyl-N-[(4-fluorophenyl)-phenylmethyl]methanesulfonamide

• IUPAC Name: N-ethyl-N-[(4-fluorophenyl)-phenylmethyl]methanesulfonamide
• InChI: InChI=1S/C16H18FNO2S/c1-3-18(21(2,19)20)16(13-7-5-4-6-8-13)14-9-11-15(17)12-10-14/h4-12,16H,3H2,1-2H3
• InChI Key: NAQKKWXJVJCIPP-UHFFFAOYSA-N
• Canonical SMILES: CCN(C(C1=CC=CC=C1)C2=CC=C(C=C2)F)S(=O)(=O)C
• Molecular Formula: C16H18FNO2S
• Molecular Weight: 307.4 g/mol

Description

N-ethyl-N-[(4-fluorophenyl)-phenylmethyl]methanesulfonamide, also known as EFPM, is a chemical compound that has been extensively studied for its potential therapeutic applications. EFPM belongs to the class of sulfonamide compounds, which are known for their diverse pharmacological properties.

Mechanism of Action

The exact mechanism of action of N-ethyl-N-[(4-fluorophenyl)-phenylmethyl]methanesulfonamide is not fully understood, but it is believed to work through multiple pathways. N-ethyl-N-[(4-fluorophenyl)-phenylmethyl]methanesulfonamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression. This inhibition leads to the activation of tumor suppressor genes and the inhibition of oncogenes, resulting in the inhibition of cancer cell growth. N-ethyl-N-[(4-fluorophenyl)-phenylmethyl]methanesulfonamide has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation and pain. This inhibition leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects
N-ethyl-N-[(4-fluorophenyl)-phenylmethyl]methanesulfonamide has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. N-ethyl-N-[(4-fluorophenyl)-phenylmethyl]methanesulfonamide has also been shown to inhibit angiogenesis, the formation of new blood vessels that are necessary for tumor growth. In addition, N-ethyl-N-[(4-fluorophenyl)-phenylmethyl]methanesulfonamide has been shown to reduce inflammation and pain.

Advantages and Limitations for Lab Experiments

N-ethyl-N-[(4-fluorophenyl)-phenylmethyl]methanesulfonamide has several advantages for lab experiments. It is a relatively simple compound to synthesize, and it has been extensively studied for its potential therapeutic applications. N-ethyl-N-[(4-fluorophenyl)-phenylmethyl]methanesulfonamide also has several limitations for lab experiments. It has poor water solubility, which can make it difficult to work with in aqueous solutions. In addition, N-ethyl-N-[(4-fluorophenyl)-phenylmethyl]methanesulfonamide has not been extensively studied in vivo, which limits its potential for clinical applications.

Future Directions

There are several future directions for research on N-ethyl-N-[(4-fluorophenyl)-phenylmethyl]methanesulfonamide. One potential direction is to study its potential use in combination with other anticancer agents. N-ethyl-N-[(4-fluorophenyl)-phenylmethyl]methanesulfonamide has been shown to have potent anticancer activity on its own, but it may be even more effective when used in combination with other agents. Another potential direction is to study its potential use in the treatment of other diseases, such as inflammatory bowel disease and rheumatoid arthritis. Finally, more research is needed to fully understand the mechanism of action of N-ethyl-N-[(4-fluorophenyl)-phenylmethyl]methanesulfonamide and its potential for clinical applications.

Synthesis Methods

N-ethyl-N-[(4-fluorophenyl)-phenylmethyl]methanesulfonamide can be synthesized through a multi-step process that involves the reaction of various chemical reagents. The first step involves the reaction of 4-fluorobenzyl chloride with benzene in the presence of a base, such as potassium carbonate. The resulting product is then reacted with N-ethyl-N-methylamine to form N-ethyl-N-[(4-fluorophenyl)-phenylmethyl]amine. This intermediate product is then reacted with methanesulfonyl chloride to form N-ethyl-N-[(4-fluorophenyl)-phenylmethyl]methanesulfonamide.

Scientific Research Applications

N-ethyl-N-[(4-fluorophenyl)-phenylmethyl]methanesulfonamide has been studied extensively in the field of medicinal chemistry for its potential therapeutic applications. It has been shown to have potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. N-ethyl-N-[(4-fluorophenyl)-phenylmethyl]methanesulfonamide has also been studied for its potential use as an anti-inflammatory and analgesic agent.